Cas no 822-98-0 (norbornan-2-amine)

norbornan-2-amine structure

Product Name:norbornan-2-amine

CAS No:822-98-0

MF:C₇H₁₃N

MW:111.184821844101

MDL:MFCD00167748

CID:724602

PubChem ID:98480

Update Time:2024-10-27

norbornan-2-amine Chemical and Physical Properties

Names and Identifiers

- Bicyclo[2.2.1]heptan-2-amine
- 2-Norbornanamine
- BICYCLO[2.2.1]HEPT-2-YLAMINE
- bicyclo[2.2.1]hept-2-ylamine(SALTDATA: 0.15H2O 0.15H2CO3)
- 2-aminonorbornane
- 2-Norbornylamine
- endo-2-aminonorbornane
- endo-2-norbornylamine
- exo-2-aminonorbornane
- Norbornane-2-amine
- Norbornylamine
- Norcamphanylamine
- norbornan-2-amine
- 2-Norbornanamine (6CI, 7CI, 8CI)
- [Bicyclo[2.2.1]heptan-2-yl]amine
- NSC 143369
- Bicyclo[2.2.1]heptan-2-amine, exo-
- NSC143369
- Bicyclo(2.2.1)heptan-2-amine
- 822-98-0
- .+/-.-exo-2-Aminonorbornane
- 130463-97-7
- Exo-2-aminonorborane
- endo-2-Norbornanamine
- 1821748-72-4
- SB75281
- (1S,2R,4S)-norbornan-2-amine
- 3-amino-norcamphane
- DTXSID40953127
- NS00042396
- EINECS 212-510-2
- EN300-68295
- MFCD00167748
- exo-norbornan-2-amine
- SB75282
- (1S,2R,4R)-norbornan-2-amine
- Bicyclo[2.2.1]hept-2-ylamine #
- exo-2-Bornanamine
- 1821714-36-6
- endo-norbornan-2-amine
- F30523
- CHEMBL3736576
- (1R,2S,4S)-norbornan-2-amine
- (1R,2R,4R)-norbornan-2-amine
- 31002-73-0
- exo-2-Norbornanamine
- SY239407
- (1S,2S,4S)-norbornan-2-amine
- AKOS003791432
- AB86337
- DB-243110
- EINECS 230-647-6
- NSC-143369
- rel-(1R,2R,4S)-Bicyclo[2.2.1]heptan-2-amine
- SB75280
- SB45251
- (1R,2R,4S)-Bicyclo[2.2.1]heptane-2-amine
- rac-(1R,2R,4S)-bicyclo[2.2.1]heptan-2-amine
- SB45164
- AS-48360
- CS-0119836
- SCHEMBL249844
- MDL： MFCD00167748
- Inchi： 1S/C7H13N/c8-7-4-5-1-2-6(7)3-5/h5-7H,1-4,8H2
- InChI Key： JEPPYVOSGKWVSJ-UHFFFAOYSA-N
- SMILES： NC1C2CC(CC2)C1

Computed Properties

Exact Mass: 111.10500
Monoisotopic Mass: 111.104799
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26
XLogP3: 1

Experimental Properties

PSA: 26.02000
LogP: 1.83400

norbornan-2-amine Security Information

Hazardous Material transportation number：UN 2920
Safety Term：8
Packing Group：II
HazardClass：8
PackingGroup：II

norbornan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM283538-1g	Bicyclo[2.2.1]heptan-2-amine	822-98-0	95%	1g	$305	2021-06-15
Chemenu	CM283538-5g	Bicyclo[2.2.1]heptan-2-amine	822-98-0	95%	5g	$915	2021-06-15
TRC	B789693-10mg	Bicyclo[2.2.1]heptan-2-amine	822-98-0		10mg	$ 50.00	2022-06-06
TRC	B789693-50mg	Bicyclo[2.2.1]heptan-2-amine	822-98-0		50mg	$ 95.00	2022-06-06
TRC	B789693-100mg	Bicyclo[2.2.1]heptan-2-amine	822-98-0		100mg	$ 160.00	2022-06-06
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC11488-5g	bicyclo[2.2.1]heptan-2-amine	822-98-0	95%	5g	$1200	2023-09-07
Chemenu	CM283538-1g	Bicyclo[2.2.1]heptan-2-amine	822-98-0	95%	1g	$245	2024-07-23
Chemenu	CM283538-5g	Bicyclo[2.2.1]heptan-2-amine	822-98-0	95%	5g	$915	2022-09-28
eNovation Chemicals LLC	D643982-1g	Bicyclo[2.2.1]heptan-2-amine	822-98-0	95%	1g	$685	2024-08-03
Enamine	EN300-68295-0.1g	bicyclo[2.2.1]heptan-2-amine	822-98-0		0.1g	$62.0	2023-02-13

norbornan-2-amine Production Method

Production Method 1

822-98-0

Reaction Conditions

Reference

Synthesis of New Camphane-Type Amides: Potential Synthetic Adaptogenes

Novakov, I. A.; et al, Russian Journal of General Chemistry, 2019, 89(3), 399-404

Production Method 2

498-66-8

622-30-0

822-98-0

Reaction Conditions

1.1 Reagents: Sodium cyanoborohydride Solvents: 1-Propanol ; 18 h, 110 °C
2.1 Reagents: Formic acid Catalysts: Palladium Solvents: Methanol ; 45 min, rt

Reference

Intermolecular Cope-Type Hydroamination of Alkenes and Alkynes using Hydroxylamines

Moran, Joseph; et al, Journal of the American Chemical Society, 2008, 130(52), 17893-17906

Production Method 3

822-98-0

Reaction Conditions

1.1 Reagents: Hydroquinone
2.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Acetic acid
3.1 Reagents: Diazomethane
3.2 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol
3.3 Reagents: Sodium nitrite , Hydrogen ion Solvents: Carbon tetrachloride

Reference

Synthesis and spectroscopic study of some new rigid N-bicyclo-substituted 2-phenylacetamides

Antonovic, D. G.; et al, Journal of Molecular Structure, 1988, 174, 255-8

Production Method 4

822-98-0

Reaction Conditions

1.1 Reagents: Formic acid Catalysts: Palladium Solvents: Methanol ; 45 min, rt

Reference

Intermolecular Cope-Type Hydroamination of Alkenes and Alkynes using Hydroxylamines

Moran, Joseph; et al, Journal of the American Chemical Society, 2008, 130(52), 17893-17906

Production Method 5

498-66-8

822-98-0

Reaction Conditions

1.1 Reagents: Ammonium hydroxide , Sodium hypochlorite , Borane

Reference

Convenient synthesis of alkyl amines via the reaction of organoboranes with ammonium hydroxide

Kabalka, George W.; et al, Journal of Organic Chemistry, 1981, 46(21), 4296-8

Production Method 6

35718-03-7

822-98-0

Reaction Conditions

1.1 Catalysts: Palladium Solvents: Ethanol , Water
1.2 Reagents: Hydrazine hydrate (1:1)

Reference

Catalytic transfer hydrogenolysis of N-benzyl protecting groups

Adger, B. M.; et al, Synthesis, 1987, (1), 53-5

Production Method 7

824-62-4

822-98-0

Reaction Conditions

1.1 Reagents: Diazomethane
1.2 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol
1.3 Reagents: Sodium nitrite , Hydrogen ion Solvents: Carbon tetrachloride

Reference

Synthesis and spectroscopic study of some new rigid N-bicyclo-substituted 2-phenylacetamides

Antonovic, D. G.; et al, Journal of Molecular Structure, 1988, 174, 255-8

Production Method 8

120-74-1

822-98-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Acetic acid
2.1 Reagents: Diazomethane
2.2 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol
2.3 Reagents: Sodium nitrite , Hydrogen ion Solvents: Carbon tetrachloride

Reference

Synthesis and spectroscopic study of some new rigid N-bicyclo-substituted 2-phenylacetamides

Antonovic, D. G.; et al, Journal of Molecular Structure, 1988, 174, 255-8